Cas no 766467-86-1 (8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine)

• Product Name: 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine
• CAS No: 766467-86-1
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD08544304
• CID: 5235083
• PubChem ID: 13922310
• Update Time: 2025-10-31

8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-amine, 8-chloro-3,4-dihydro-
• 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine

• MDL： MFCD08544304
• Inchi： 1S/C9H10ClNO/c10-8-3-1-2-6-4-7(11)5-12-9(6)8/h1-3,7H,4-5,11H2
• InChI Key： GUOKZIYMFPPBPX-UHFFFAOYSA-N
• SMILES： C1OC2=C(Cl)C=CC=C2CC1N

Additional information on 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine

Professional Introduction to 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 766467-86-1)

8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 766467-86-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a benzopyran core, which is a well-known scaffold in the design of bioactive molecules. Specifically, the presence of a chlorine substituent at the 8-position and an amine group at the 3-position contributes to its distinct chemical behavior and reactivity.

The benzopyran moiety is particularly noteworthy, as it is frequently employed in the synthesis of various pharmacologically active agents. The dihydro substitution at the 3,4-position enhances the stability of the ring system, making it more suitable for further functionalization. This structural feature is crucial for medicinal chemists who are designing molecules with specific biological targets. The amine group at the 3-position not only serves as a site for further chemical modifications but also contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been growing interest in exploring new derivatives of benzopyran-based compounds for their therapeutic potential. The introduction of electron-withdrawing groups such as chlorine can significantly alter the electronic properties of the molecule, influencing its interactions with biological targets. For instance, studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antioxidant, and anticancer properties. The 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 766467-86-1) is being investigated for its possible role in modulating these pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chlorine atom at the 8-position can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. This reactivity makes it an invaluable building block for constructing more complex molecules. Additionally, the amine group can participate in hydrogen bonding interactions, which are essential for binding to biological targets with high affinity and specificity. These features have made this compound a subject of interest in both academic research and industrial drug development.

The latest research in this area has highlighted several promising applications of 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 766467-86-1). For example, studies have demonstrated its potential as a precursor in the synthesis of novel antiviral agents. The benzopyran scaffold is known to interact with viral enzymes and receptors, making it an attractive candidate for developing treatments against infectious diseases. Furthermore, preliminary findings suggest that this compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease.

Another area where this compound shows promise is in the development of anticancer therapies. The ability to modify the benzopyran core allows for the creation of molecules that can selectively target cancer cells without harming healthy tissues. Researchers are exploring different derivatives to enhance their cytotoxicity while minimizing side effects. The presence of both chlorine and amine functionalities provides multiple opportunities for designing molecules with improved pharmacokinetic profiles.

The synthesis and characterization of 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 766467-86-1) have been refined through advanced chemical methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled researchers to produce this compound with high purity and yield. These advancements have not only facilitated further mechanistic studies but also opened up new avenues for drug discovery.

In conclusion, 8-chloro-3,4-dihydro-2H-1-benzopyran-3-amine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development span across various therapeutic areas, including antiviral, neuroprotective, and anticancer treatments. As research continues to uncover new derivatives and synthetic pathways, this compound is poised to play a crucial role in shaping future medical interventions.